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Compound of Interest

Compound Name: Terephthalic acid-13C2

Cat. No.: B12412982

This guide serves as a comprehensive resource for researchers, scientists, and professionals
in drug development interested in the utilization of Terephthalic acid-13C2. It provides
essential technical data, supplier information, and a conceptual workflow for procurement and
application.

Core Compound Information

Chemical Name: Terephthalic acid-1,4-13C2 Synonyms: 1,4-Benzenedicarboxylic acid-carboxyl-
13C2, Terephthalic acid-2,2'-13C> CAS Number: 121191-53-5[1][2][3]

Terephthalic acid-13C: is a stable isotope-labeled version of terephthalic acid, a widely used
precursor in the production of polyester PET for clothing and plastics.[2][4] In a research
context, it is a valuable tool for tracer studies in metabolic research, pharmacokinetics, and as
a standard in analytical chemistry. The incorporation of 13C isotopes allows for the
differentiation and quantification of molecules in complex biological matrices using mass
spectrometry.

Quantitative Data and Physical Properties

The following table summarizes the key quantitative data for Terephthalic acid-13Cz gathered
from various suppliers.
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Molecular Formula

Ce6(*3C)2H604 Santa Cruz Biotechnology[1]

Santa Cruz Biotechnology,

Molecular Weight 168.12 g/mol MedChemExpress, Sigma-
Aldrich[1][2]
Isotopic Purity 99 atom % 13C Sigma-Aldrich
Appearance White to off-white solid MedChemExpress[4]
Melting Point >300 °C Sigma-Aldrich
O=--INVALID-LINK--
SMILES C1=CC=C(--INVALID-LINK-- Sigma-Aldrich
=0)C=C1
KKEYFWRCBNTPAC- _ _
INChl Key Sigma-Aldrich
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Commercial Suppliers

A variety of chemical suppliers offer Terephthalic acid-*3Cz. The table below provides a

comparative overview of prominent vendors.
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Supplier Product Name Catalog Number Notes

) ) Terephthalic acid-2,2'- )
Sigma-Aldrich - 99 atom % 13C purity.

13C2
Santa Cruz Terephthalic acid-2,2'- For research use only.
Biotechnology 13C2 [1]
] ) Labeled as a stable
MedChemExpress Terephthalic acid-13C2 - )
isotope.[4]

CHEMLYTE TEREPHTHALIC- Industrial grade
SOLUTIONS CARBOXY-13C2 ACID available.[3]

Ministry of Material

Terephthalic Acid 13C2

Isotopically Labeled

28242

Customizable
packaging and purity.
(5]

Thermo Fisher

Scientific

Terephthalic acid,
98+%

Unlabeled version

also available.[6]

Experimental Protocols

Detailed experimental protocols are highly application-specific. However, a general workflow for

a typical application, such as a tracer study in a biological system, would involve the following

steps:

o Preparation of Stock Solution: Dissolve Terephthalic acid-13C:z in a suitable solvent. Due to its

low solubility in water, organic solvents like DMSO are often used for initial solubilization,

followed by dilution in agueous media.

 Introduction into the System: The labeled compound is introduced into the experimental

system, which could be a cell culture, a whole organism, or an environmental sample.

o Sample Collection: At predetermined time points, samples are collected from the system.

o Extraction and Purification: The analyte of interest, along with its labeled counterpart, is

extracted and purified from the biological matrix.
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o Analysis by Mass Spectrometry: The purified sample is analyzed by a mass spectrometer
(e.g., LC-MS/MS) to differentiate and quantify the labeled and unlabeled forms of the
compound and its metabolites.

Conceptual Workflow for Procurement and
Application

The following diagram illustrates the logical steps from identifying the need for a labeled
compound to its final application in a research setting.
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Conceptual Workflow: From Compound Identification to Application

Phase 1: Planning & Sourcing

Identify Research Need
(e.g., Tracer Study)

\

Define Compound Specifications
(Terephthalic acid-13C2, Purity >98%)

\

Search for CAS Number
(121191-53-5)

\

Identify & Vet Suppliers
(e.g., Sigma, MCE)

Phase 2: Proc‘;rement & Preparation

Request Quotations & Lead Times

\

Procure Compound

\

Receive & Log Compound
(Verify CoA)

\

Prepare Stock Solutions

Phase 3: Exp‘?rimentation & Analysis

Execute Experiment
(e.g., Cell Dosing)

\

Sample Collection & Processing

\

LC-MS/MS Analysis

\

Data Interpretation & Reporting

Click to download full resolution via product page

Caption: Workflow for sourcing and applying Terephthalic acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

scbt.com [scbt.com]
file.medchemexpress.com [file.medchemexpress.com]
echemi.com [echemi.com]

1.
2.
3.

e 4. medchemexpress.com [medchemexpress.com]
5. ministryofmaterial.com [ministryofmaterial.com]
6.

Terephthalic acid, 98+% 250 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to Terephthalic acid-13C2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412982#terephthalic-acid-13c2-cas-number-and-
supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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